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Compound of Interest

Compound Name:
(4-(Trifluoromethyl)pyridin-2-

yl)methanamine hydrochloride

Cat. No.: B1318866 Get Quote

Technical Guide: (4-(Trifluoromethyl)pyridin-2-
yl)methanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of (4-(Trifluoromethyl)pyridin-2-
yl)methanamine hydrochloride. This compound is a key building block in the development of

novel pharmaceuticals and agrochemicals, primarily due to the influence of the trifluoromethyl

group on its biological activity and physicochemical characteristics.

Chemical Structure and Properties
(4-(Trifluoromethyl)pyridin-2-yl)methanamine hydrochloride is a pyridine derivative

characterized by a trifluoromethyl group at the 4-position and a methanamine hydrochloride

group at the 2-position of the pyridine ring.
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Starting Material:
2-Chloro-4-(trifluoromethyl)pyridine

Reaction with an
aminomethylating agent

(e.g., potassium phthalimide)

Hydrolysis or hydrazinolysis
to deprotect the amine

Formation of the hydrochloride salt
(treatment with HCl)

Final Product:
(4-(Trifluoromethyl)pyridin-2-yl)methanamine

hydrochloride
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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